Cas no 821801-02-9 (Butanamide, N-[(1S,2S)-2-hydroxycycloheptyl]-)

• Product name: Butanamide, N-[(1S,2S)-2-hydroxycycloheptyl]-
• CAS No: 821801-02-9
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 696224
• PubChem ID: 11367643

Butanamide, N-[(1S,2S)-2-hydroxycycloheptyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[(1S,2S)-2-hydroxycycloheptyl]-
• N-[(1S,2S)-2-hydroxycycloheptyl]butanamide
• 821801-02-9
• DTXSID00463696

• Inchi： InChI=1S/C11H21NO2/c1-2-6-11(14)12-9-7-4-3-5-8-10(9)13/h9-10,13H,2-8H2,1H3,(H,12,14)/t9-,10-/m0/s1
• InChI Key： SBJXTIDWNYKWKG-UWVGGRQHSA-N
• SMILES： CCCC(=O)NC1CCCCCC1O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.3Ų